Cas no 15883-57-5 (3-Hydroxy-2,7-naphthalenedisulfonic Acid Sodium Salt > 90%)

• Product Name: 3-Hydroxy-2,7-naphthalenedisulfonic Acid Sodium Salt > 90%
• CAS No: 15883-57-5
• MF: C₁₀H₇NaO₇S₂
• MW: 326.278151750565
• CID: 180150
• PubChem ID: 23678410
• Update Time: 2025-04-19

3-Hydroxy-2,7-naphthalenedisulfonic Acid Sodium Salt > 90% Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-hydroxy-, sodium salt (1:?)
• 3-hydroxynaphthalene-2,7-disulphonic acid, sodium salt
• sodium 3-hydroxy-7-sulfonaphthalene-2-sulfonate
• 16239-14-8
• A810266
• Sodium 3-hydroxy-2,7-naphthalenedisulfonate
• KJ6P15NE8D
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-, sodium salt (1:1)
• sodium;3-hydroxy-7-sulfonaphthalene-2-sulfonate
• Q27282292
• 15883-57-5
• EINECS 240-020-9
• FT-0701241
• sodium 3-hydroxy-7-sulfo-naphthalene-2-sulfonate;2-(1H-Imidazol-1-yl)ethanol
• UNII-KJ6P15NE8D
• 3-Hydroxy-2,7-naphthalenedisulfonic Acid Sodium Salt > 90%

• Inchi： 1S/C10H8O7S2.Na/c11-9-4-6-1-2-8(18(12,13)14)3-7(6)5-10(9)19(15,16)17;/h1-5,11H,(H,12,13,14)(H,15,16,17);/q;+1/p-1
• InChI Key： HIDQFDQPFRGEAF-UHFFFAOYSA-M
• SMILES： S(C1C(=CC2C=CC(=CC=2C=1)S(=O)(=O)O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 325.95311
• Monoisotopic Mass: 325.95308919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 533
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Melting Point: >282oC (dec.)
• Solubility: DMSO (Slightly, Heated), Methanol (Slightly, Heated)
• PSA: 131.8

3-Hydroxy-2,7-naphthalenedisulfonic Acid Sodium Salt > 90% Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates